Cas no 88174-53-2 (Benzaldehyde, 2-bromo-4,6-dimethyl-)

• Product Name: Benzaldehyde, 2-bromo-4,6-dimethyl-
• CAS No: 88174-53-2
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD30575619
• CID: 642207
• PubChem ID: 59121344
• Update Time: 2025-11-02

Benzaldehyde, 2-bromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-4,6-dimethyl-
• 2-bromo-4,6-dimethylbenzaldehyde
• Benzaldehyde,2-bromo-4,6-dimethyl
• DTXSID70731011
• 88174-53-2

• MDL： MFCD30575619
• Inchi： 1S/C9H9BrO/c1-6-3-7(2)8(5-11)9(10)4-6/h3-5H,1-2H3
• InChI Key： LEDJXCBZNUAEMC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1C=O

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.87840

Additional information on Benzaldehyde, 2-bromo-4,6-dimethyl-

Benzaldehyde, 2-bromo-4,6-dimethyl- (CAS No. 88174-53-2): Properties, Applications, and Market Insights

Benzaldehyde, 2-bromo-4,6-dimethyl- (CAS No. 88174-53-2) is a specialized aromatic aldehyde with a unique molecular structure. This compound, characterized by the presence of a bromine atom and two methyl groups on the benzene ring, has garnered significant attention in various industrial and research applications. Its molecular formula is C₉H₉BrO, and it exhibits distinct chemical properties that make it valuable in organic synthesis and material science.

The 2-bromo-4,6-dimethylbenzaldehyde is a versatile intermediate in the synthesis of more complex organic compounds. Its bromine substituent makes it particularly useful in cross-coupling reactions, such as Suzuki and Heck reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. Researchers often explore its reactivity in palladium-catalyzed processes, a topic frequently searched in academic and industrial chemistry forums.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. Benzaldehyde, 2-bromo-4,6-dimethyl- can be synthesized using greener protocols, such as solvent-free reactions or catalytic methods, aligning with the global push toward environmentally friendly chemical processes. This aspect is highly relevant to researchers looking for eco-friendly alternatives in synthetic chemistry.

In the pharmaceutical industry, 88174-53-2 serves as a building block for active pharmaceutical ingredients (APIs). Its structural features allow for the introduction of various functional groups, enabling the creation of novel drug candidates. Recent studies have highlighted its potential in designing antimicrobial and anti-inflammatory agents, addressing the growing demand for new therapeutic solutions.

The compound's applications extend to the field of material science. Its aromatic core and functional groups make it suitable for designing advanced polymers and liquid crystals. These materials are essential in developing high-performance electronics, such as OLEDs and flexible displays, which are currently hot topics in technology and innovation circles.

Market trends indicate a rising demand for 2-bromo-4,6-dimethylbenzaldehyde, particularly in regions with robust pharmaceutical and electronics industries. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet this demand while maintaining high purity standards. Analysts predict steady growth in its market value over the next decade, driven by its diverse applications.

For researchers and industry professionals, understanding the spectroscopic properties of Benzaldehyde, 2-bromo-4,6-dimethyl- is crucial. Techniques like NMR, IR, and mass spectrometry are commonly used to characterize this compound, and many search queries revolve around its spectral data. Providing accessible and accurate spectral information can significantly enhance the utility of this compound in various labs.

Safety and handling of 88174-53-2 are also critical considerations. While not classified as highly hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This information is often sought by laboratory personnel and quality control specialists.

In summary, Benzaldehyde, 2-bromo-4,6-dimethyl- (CAS No. 88174-53-2) is a compound of significant interest due to its multifaceted applications in pharmaceuticals, material science, and organic synthesis. Its role in sustainable chemistry and advanced material development positions it as a key player in modern chemical research and industry. As innovation continues, this compound is likely to find even broader utility in emerging technologies.